Cas no 2731009-88-2 (Pyrrolidine-3-carbohydrazide dihydrochloride)

• Product Name: Pyrrolidine-3-carbohydrazide dihydrochloride
• CAS No: 2731009-88-2
• MF: C₅H₁₃Cl₂N₃O
• MW: 202.082218885422
• MDL: MFCD34562094
• CID: 5653459
• PubChem ID: 165587943
• Update Time: 2025-10-28

Pyrrolidine-3-carbohydrazide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• pyrrolidine-3-carbohydrazide dihydrochloride
• 2731009-88-2
• EN300-28263139
• Pyrrolidine-3-carbohydrazide dihydrochloride

• MDL： MFCD34562094
• Inchi： 1S/C5H11N3O.2ClH/c6-8-5(9)4-1-2-7-3-4;;/h4,7H,1-3,6H2,(H,8,9);2*1H
• InChI Key： MKUZFBYOJVUQSE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CNCC1)NN

Computed Properties

• Exact Mass: 201.0435674g/mol
• Monoisotopic Mass: 201.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on Pyrrolidine-3-carbohydrazide dihydrochloride

Pyrrolidine-3-carbohydrazide Dihydrochloride: A Comprehensive Overview

Pyrrolidine-3-carbohydrazide dihydrochloride, with the CAS number 2731009-88-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, also known as Pyrrolidine-3-carbohydrazide dihydrochloride, is a derivative of pyrrolidine, a five-membered nitrogen-containing ring structure. The long-chain hydrazine group attached to the pyrrolidine ring introduces unique chemical properties that make this compound valuable for various applications.

The molecular formula of Pyrrolidine-3-carbohydrazide dihydrochloride is C5H11N3·2HCl, and its molecular weight is approximately 165.65 g/mol. The compound exists as a hydrochloride salt, which is commonly used in pharmaceutical formulations to enhance stability and solubility. The pyrrolidine ring provides structural rigidity, while the hydrazine group imparts reactivity, making this compound suitable for reactions such as condensation and coupling.

Recent studies have highlighted the potential of Pyrrolidine-3-carbohydrazide dihydrochloride in drug design and development. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, its ability to form stable aminal bonds has been utilized in the synthesis of peptide mimetics and macrocyclic compounds. These advancements underscore the importance of this compound in modern medicinal chemistry.

In addition to its role in drug discovery, Pyrrolidine-3-carbohydrazide dihydrochloride has found applications in materials science. Its ability to act as a versatile linker has been exploited in the synthesis of polymer-based materials with tailored properties. Recent research has demonstrated its use in creating stimuli-responsive polymers, which have potential applications in drug delivery systems and sensors.

The synthesis of Pyrrolidine-3-carbohydrazide dihydrochloride involves a multi-step process that typically starts with pyrrolidine or its derivatives. The introduction of the hydrazine group is achieved through nucleophilic substitution or condensation reactions, followed by acidification to form the hydrochloride salt. Optimization of reaction conditions has led to higher yields and improved purity, making this compound more accessible for large-scale applications.

From an environmental standpoint, the ecological impact of Pyrrolidine-3-carbohydrazide dihydrochloride has been studied to ensure its safe handling and disposal. Research indicates that it degrades under specific environmental conditions, minimizing its persistence in ecosystems. This information is crucial for industries involved in its production and use.

In conclusion, Pyrrolidine-3-carbohydrazide dihydrochloride (CAS No 2731009-88-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug design, materials science, and polymer chemistry. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing scientific and technological innovations.